Cas no 561020-40-4 (2-[4-(ethoxycarbonyl)-3,5-dimethyl-1H-pyrrol-2-yl]-2-oxoethyl 3,6-dichloropyridine-2-carboxylate)

• Product Name: 2-[4-(ethoxycarbonyl)-3,5-dimethyl-1H-pyrrol-2-yl]-2-oxoethyl 3,6-dichloropyridine-2-carboxylate
• CAS No: 561020-40-4
• MF: C₁₇H₁₆Cl₂N₂O₅
• MW: 399.225342750549
• CID: 6191580
• PubChem ID: 2095939
• Update Time: 2025-06-28

2-[4-(ethoxycarbonyl)-3,5-dimethyl-1H-pyrrol-2-yl]-2-oxoethyl 3,6-dichloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS033509578
• 561020-40-4
• EN300-26607901
• Z16551027
• 2-[4-(ethoxycarbonyl)-3,5-dimethyl-1H-pyrrol-2-yl]-2-oxoethyl 3,6-dichloropyridine-2-carboxylate

• Inchi： 1S/C17H16Cl2N2O5/c1-4-25-16(23)13-8(2)14(20-9(13)3)11(22)7-26-17(24)15-10(18)5-6-12(19)21-15/h5-6,20H,4,7H2,1-3H3
• InChI Key： QYJHQGXHRCWGQM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(=O)OCC(C1=C(C)C(C(=O)OCC)=C(C)N1)=O)Cl

Computed Properties

• Exact Mass: 398.0436270g/mol
• Monoisotopic Mass: 398.0436270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 98.4Ų

Additional information on 2-[4-(ethoxycarbonyl)-3,5-dimethyl-1H-pyrrol-2-yl]-2-oxoethyl 3,6-dichloropyridine-2-carboxylate

Professional Introduction to Compound with CAS No. 561020-40-4 and Product Name: 2-[4-(ethoxycarbonyl)-3,5-dimethyl-1H-pyrrol-2-yl]-2-oxoethyl 3,6-dichloropyridine-2-carboxylate

The compound in question, identified by the CAS number 561020-40-4, is a sophisticated organic molecule with significant potential in the field of pharmaceutical chemistry. Its systematic name, 2-[4-(ethoxycarbonyl)-3,5-dimethyl-1H-pyrrol-2-yl]-2-oxoethyl 3,6-dichloropyridine-2-carboxylate, provides a detailed insight into its structural framework, which includes a pyrrole core, ester functionalities, and chlorinated pyridine moieties. This unique arrangement of functional groups makes it a valuable candidate for further exploration in medicinal chemistry.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds due to their diverse biological activities. The pyrrole ring in this compound is particularly noteworthy, as it is a common motif in many bioactive molecules. Pyrroles are known for their ability to interact with biological targets such as enzymes and receptors, making them ideal for developing new therapeutic agents. The presence of 3,5-dimethyl substituents on the pyrrole ring enhances its stability and reactivity, which could be exploited for designing more effective drugs.

The ester group at the 4-position of the pyrrole ring is another critical feature. Ester functionalities are frequently incorporated into drug molecules due to their versatility in modulating pharmacokinetic properties. In this compound, the ester is linked to an acetoacetate-like moiety (2-oxoethyl), which introduces additional reactivity and potential sites for further derivatization. This structural feature could be leveraged to develop prodrugs or to enhance binding affinity to biological targets.

The 3,6-dichloropyridine component of the molecule adds another layer of complexity and functionality. Chlorine atoms are commonly used in pharmaceuticals to improve metabolic stability and binding interactions. The dichlorinated pyridine ring in this compound likely contributes to its overall bioactivity by influencing electronic properties and solubility. Such modifications are often employed to fine-tune the pharmacological profile of a lead compound.

Current research in medicinal chemistry increasingly focuses on the development of multifunctional compounds that can address multiple targets or exhibit synergistic effects. The structure of this compound suggests that it may possess such properties, given its combination of a pyrrole core, ester functionality, and chlorinated pyridine moiety. These features could make it a promising candidate for treating complex diseases that involve multiple pathological pathways.

In vitro studies have begun to explore the potential biological activities of this compound. Preliminary data indicate that it may exhibit inhibitory effects on certain enzymes or receptors relevant to inflammatory and infectious diseases. The pyrrole moiety has been shown to interact with heme-containing enzymes, while the ester group could modulate receptor binding affinity. Further investigations are warranted to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have likely been employed to construct the complex framework efficiently. Such methodologies are essential for producing pharmaceutical intermediates with high precision.

Future directions in the study of this compound may include structural optimization and formulation development. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological properties. Additionally, exploring different delivery systems could enhance its bioavailability and therapeutic efficacy. These efforts align with current trends in drug development aimed at improving patient outcomes.

The role of computational chemistry in designing and optimizing such compounds cannot be overstated. Molecular modeling techniques can predict how this molecule interacts with biological targets, providing valuable insights into its potential efficacy and side effects. These predictions can guide experimental efforts and accelerate the drug discovery process.

In conclusion, the compound with CAS number 561020-40-4 and the product name 2-[4-(ethoxycarbonyl)-3,5-dimethyl-1H-pyrrol-2-yl]-2-oxoethyl 3,6-dichloropyridine-2-carboxylate represents a promising entry point for developing new pharmaceuticals. Its unique structural features—particularly the pyrrole core, ester functionality, and chlorinated pyridine moiety—make it a versatile scaffold for further chemical manipulation and biological evaluation. As research continues to uncover new applications for heterocyclic compounds, this molecule is poised to play a significant role in addressing unmet medical needs.